Cas no 1338222-39-1 ((S)-3,3-Dimethyl-1-(piperidin-3-yl)ureahydrochloride)

(S)-3,3-Dimethyl-1-(piperidin-3-yl)urea hydrochloride is a chiral urea derivative featuring a piperidine scaffold, which is of interest in medicinal chemistry and pharmaceutical research. The compound's stereospecific (S)-configuration enhances its potential as a selective intermediate or pharmacophore in drug discovery. Its structural rigidity, conferred by the dimethyl-substituted urea moiety, may improve binding affinity and metabolic stability in target interactions. The hydrochloride salt form ensures improved solubility and handling properties. This compound is particularly valuable in the synthesis of biologically active molecules, including enzyme inhibitors or receptor modulators, where precise stereochemistry and urea functionality are critical for activity. Its well-defined purity and stability make it suitable for rigorous research applications.

(S)-3,3-Dimethyl-1-(piperidin-3-yl)ureahydrochloride structure

1338222-39-1 structure

Product Name:(S)-3,3-Dimethyl-1-(piperidin-3-yl)ureahydrochloride

CAS No:1338222-39-1

MF:C₈H₁₈ClN₃O

MW:207.701020717621

CID:4787871

Update Time:2025-11-07

(S)-3,3-Dimethyl-1-(piperidin-3-yl)ureahydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-3,3-Dimethyl-1-(piperidin-3-yl)ureahydrochloride
- (S)-1,1-Dimethyl-3-(piperidin-3-yl)urea hydrochloride
- (S)-3,3-Dimethyl-1-(piperidin-3-yl)urea hydrochloride
- Inchi： 1S/C8H17N3O.ClH/c1-11(2)8(12)10-7-4-3-5-9-6-7;/h7,9H,3-6H2,1-2H3,(H,10,12);1H/t7-;/m0./s1
- InChI Key： FOHHWQWGPZHBNS-FJXQXJEOSA-N
- SMILES： Cl.O=C(N(C)C)N[C@@H]1CNCCC1

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 158
Topological Polar Surface Area: 44.4

(S)-3,3-Dimethyl-1-(piperidin-3-yl)ureahydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM494386-1g	(S)-1,1-Dimethyl-3-(piperidin-3-yl)ureahydrochloride	1338222-39-1	97%	1g	$583	2022-09-03
Fluorochem	069547-1g	S)-3,3-Dimethyl-1-(piperidin-3-yl)ureahydrochloride	1338222-39-1		1g	￡385.00	2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1772961-1g	(S)-1,1-Dimethyl-3-(piperidin-3-yl)urea hydrochloride	1338222-39-1	98%	1g	￥4998.00	2024-08-09

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Additional information on (S)-3,3-Dimethyl-1-(piperidin-3-yl)ureahydrochloride

Compound CAS No. 1338222-39-1: (S)-3,3-Dimethyl-1-(piperidin-3-yl)ureahydrochloride

The compound with CAS No. 1338222-39-1, known as (S)-3,3-Dimethyl-1-(piperidin-3-yl)ureahydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The (S) configuration refers to its stereochemistry, which plays a crucial role in its biological activity and pharmacokinetic properties.

The molecular structure of (S)-3,3-Dimethyl-1-(piperidin-3-yl)ureahydrochloride consists of a urea group attached to a piperidine ring and two methyl groups at the 3-position of the urea moiety. This arrangement imparts specific physicochemical properties that make it suitable for various chemical and biological studies. Recent research has highlighted its potential as a building block in the synthesis of bioactive molecules, particularly in the context of central nervous system disorders.

One of the most notable aspects of this compound is its stereochemistry. The (S) configuration at the chiral center ensures selective interactions with biological targets, which is critical for drug efficacy and selectivity. Studies have shown that this stereochemistry significantly influences the compound's ability to cross cellular membranes and bind to specific receptors, making it a promising candidate for therapeutic interventions.

In terms of synthesis, (S)-3,3-Dimethyl-1-(piperidin-3-yl)ureahydrochloride can be prepared through a variety of methods, including asymmetric synthesis and enzymatic resolution. These methods allow for the controlled production of enantiomerically pure compounds, which are essential for preclinical and clinical studies. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and scalability of these processes.

The pharmacological properties of this compound have been extensively studied in recent years. Preclinical data suggest that it exhibits potent activity against certain neurological conditions, such as epilepsy and neurodegenerative diseases. Its ability to modulate ion channels and neurotransmitter systems makes it a valuable tool in understanding these complex biological processes.

Moreover, (S)-3,3-Dimethyl-1-(piperidin-3-yl)ureahydrochloride has shown promise as a lead compound for drug discovery programs targeting pain management. Its unique combination of potency and selectivity has led researchers to explore its potential as an analgesic agent with reduced side effects compared to existing therapies.

From an industrial perspective, the synthesis and characterization of this compound have been optimized to meet the demands of large-scale production. Its stability under various storage conditions and compatibility with common pharmaceutical formulations further enhance its utility in drug development.

In conclusion, (S)-3,3-Dimethyl-1-(piperidin-3-yl)ureahydrochloride (CAS No. 1338222-39-1) is a versatile compound with significant potential in the fields of chemistry and pharmacology. Its unique structural features, stereochemical properties, and promising biological activity make it a valuable asset for researchers and developers alike.